4-methyl-3-nitro-N-(4-sulfamoylphenyl)benzamide

Specification

• Molecular Formula: C14H13N3O5S
• Molecular Weight: 335.34 g/mol
• IUPAC Name: 4-methyl-3-nitro-N-(4-sulfamoylphenyl)benzamide
• Standard InChI: InChI=1S/C14H13N3O5S/c1-9-2-3-10(8-13(9)17(19)20)14(18)16-11-4-6-12(7-5-11)23(15,21)22/h2-8H,1H3,(H,16,18)(H2,15,21,22)
• Standard InChI Key: FYJMWNFFHMVQFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N)[N+](=O)[O-]

Introduction

4-Methyl-3-nitro-N-(4-sulfamoylphenyl)benzamide is a synthetic organic compound with the CAS number 329940-39-8. Its molecular formula is C14H13N3O5S, and it has a molecular weight of 335.335 g/mol. This compound is part of a broader class of benzamides, which are known for their diverse pharmacological activities, including antimicrobial and anticancer properties.

Synthesis and Preparation

While specific synthesis protocols for 4-methyl-3-nitro-N-(4-sulfamoylphenyl)benzamide are not detailed in the available literature, similar benzamide derivatives are typically synthesized through condensation reactions involving the corresponding benzoic acid and amine components. The synthesis often involves the use of coupling agents like dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of a base.

Biological Activity

Although specific biological activity data for 4-methyl-3-nitro-N-(4-sulfamoylphenyl)benzamide is not readily available, related benzamide derivatives have shown promising antimicrobial and anticancer activities. For instance, some benzamide derivatives exhibit significant antibacterial activity against both Gram-positive and Gram-negative bacteria, as well as antifungal activity. Additionally, certain benzamides have demonstrated anticancer potential by inhibiting cell growth in various cancer cell lines.

Table 2: Potential Biological Activities of Related Benzamide Derivatives

Activity	Target	Example Compounds
Antimicrobial	Gram-positive bacteria	4-Chloro-2-nitro substituted benzamides
Antimicrobial	Fungi (e.g., C. albicans)	2,4-Dinitro substituted benzamides
Anticancer	Human cancer cell lines (e.g., HCT116)	4-Methoxy substituted benzamides